Cas no 1806724-76-4 (3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-methanol)

• Product Name: 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-methanol
• CAS No: 1806724-76-4
• MF: C₈H₇F₃INO₃
• MW: 349.045765161514
• CID: 4835517
• Update Time: 2025-05-20

3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-methanol

• Inchi： 1S/C8H7F3INO3/c1-15-7-4(12)2-6(5(3-14)13-7)16-8(9,10)11/h2,14H,3H2,1H3
• InChI Key： XLDLUHRWIVKDAZ-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(CO)C(=C1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 2.1
• Topological Polar Surface Area: 51.6

Additional information on 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-methanol

Comprehensive Overview of 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1806724-76-4)

3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1806724-76-4) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique iodo and trifluoromethoxy substituents, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its structural complexity and functional versatility make it a valuable asset in modern organic chemistry, particularly in the development of novel therapeutics and crop protection agents.

The growing interest in pyridine-based compounds like 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-methanol stems from their broad applicability in drug discovery. Researchers are increasingly exploring its potential in targeting central nervous system (CNS) disorders, anti-inflammatory agents, and antimicrobial formulations. The presence of the trifluoromethoxy group enhances the compound's metabolic stability and lipophilicity, which are critical factors in optimizing drug bioavailability. This aligns with current trends in precision medicine and structure-activity relationship (SAR) studies, where fine-tuning molecular properties is paramount.

In agrochemical applications, 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-methanol serves as a precursor for developing next-generation pesticides and herbicides. The iodo moiety facilitates cross-coupling reactions, enabling the construction of diverse heterocyclic frameworks. With the global push toward sustainable agriculture and reduced environmental impact, this compound's role in creating selective and low-toxicity agrochemicals is gaining traction. Industry experts frequently search for terms like "pyridine derivatives in crop protection" and "trifluoromethoxy group benefits", reflecting its relevance in contemporary research.

From a synthetic chemistry perspective, CAS No. 1806724-76-4 is notable for its compatibility with advanced catalyzed coupling reactions, such as Suzuki-Miyaura and Sonogashira reactions. These methodologies are pivotal in constructing complex molecular architectures, a topic frequently queried in academic and industrial forums. The compound's methanol functionality further allows for derivatization into esters, ethers, or other pharmacophores, making it a versatile building block in medicinal chemistry.

Environmental and regulatory considerations also play a role in the compound's usage. While not classified as hazardous, its handling requires adherence to standard laboratory safety protocols. The demand for green chemistry alternatives has spurred investigations into eco-friendly synthesis routes for such intermediates, addressing queries like "sustainable synthesis of halogenated pyridines". This focus on sustainability resonates with broader industrial shifts toward green manufacturing practices.

In summary, 3-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1806724-76-4) exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications—from drug development to agrochemical innovation—underscore its importance in addressing global challenges in health and agriculture. As scientific inquiries evolve, this compound will likely remain a focal point for researchers exploring heterocyclic chemistry and molecular design.